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This technical guide provides an in-depth analysis of the spectroscopic data for 5-
hydroxyhexanoic acid (CeH1203, CAS: 44843-89-2), a molecule of interest in metabolic
research and as a building block in chemical synthesis.[1][2][3] This document is intended for
researchers, scientists, and drug development professionals, offering a detailed examination of
its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data. Our
focus is on the synergy of these techniques to achieve unambiguous structural elucidation,
grounded in field-proven methodologies and authoritative principles.

Introduction: The Molecular Profile

5-Hydroxyhexanoic acid is a medium-chain fatty acid characterized by a hydroxyl group at
the C-5 position.[1][2] This bifunctional nature—containing both a carboxylic acid and a
secondary alcohol—makes its structural confirmation a quintessential exercise in modern
spectroscopic techniques. Understanding its spectral signature is crucial for its identification in
complex biological matrices or as a quality control standard in synthetic applications.[2]

Molecular Structure:
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This guide will deconstruct the spectral data piece by piece, demonstrating how each analytical
method provides a unique and complementary part of the structural puzzle.

Integrated Spectroscopic Workflow

The definitive identification of a small molecule like 5-hydroxyhexanoic acid relies not on a
single technique, but on the integration of data from multiple orthogonal methods. Each method

probes different aspects of the molecular structure, and their combined interpretation provides
a self-validating conclusion.
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To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [A Guide to the Spectroscopic Characterization of 5-
Hydroxyhexanoic Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1208773#spectroscopic-data-nmr-ir-ms-of-5-
hydroxyhexanoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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